2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride

Specification

• CAS No.: 1416323-26-6
• Molecular Formula: C6H14Cl2N2O
• Molecular Weight: 201.09 g/mol
• IUPAC Name: 2-oxa-5,8-diazaspiro[3.5]nonane;dihydrochloride
• Standard InChI: InChI=1S/C6H12N2O.2ClH/c1-2-8-6(3-7-1)4-9-5-6;;/h7-8H,1-5H2;2*1H
• Standard InChI Key: GUNILDKOUAISEN-UHFFFAOYSA-N
• SMILES: C1CNC2(CN1)COC2.Cl.Cl
• Canonical SMILES: C1CNC2(CN1)COC2.Cl.Cl

Introduction

Chemical Identity and Structure

2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride consists of a spirocyclic system with two fused rings: an oxetane ring (containing oxygen) and a piperazine-like ring containing two nitrogen atoms. The spirocyclic core provides structural rigidity and a well-defined three-dimensional orientation of functional groups, making it an interesting scaffold for medicinal chemistry applications. The compound exists as a salt with two hydrochloride counterions that neutralize the basic nitrogen atoms in the structure.

Structural Characteristics

The compound features a spirocyclic system where carbon atoms from both rings share a quaternary carbon atom at the spiro center. The four-membered oxetane ring contains an oxygen atom, while the six-membered ring incorporates two nitrogen atoms at positions 5 and 8. This arrangement creates a rigid, three-dimensional structure with distinct spatial positioning of the heteroatoms.

Molecular Representation

The chemical structure can be represented by its molecular formula, IUPAC name, and various notational systems as detailed below:

• Molecular Formula: C₆H₁₄Cl₂N₂O

• IUPAC Name: 2-oxa-5,8-diazaspiro[3.5]nonane;dihydrochloride

• SMILES Notation: C1CNC2(CN1)COC2.Cl.Cl

• InChI: InChI=1S/C6H12N2O.2ClH/c1-2-8-6(3-7-1)4-9-5-6;;/h7-8H,1-5H2;2*1H

• InChIKey: GUNILDKOUAISEN-UHFFFAOYSA-N

Physical and Chemical Properties

2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride exhibits specific physicochemical properties that influence its behavior in chemical reactions and biological systems. These properties are essential for understanding its potential applications and handling requirements.

Basic Properties

Table 1 summarizes the key physical and chemical properties of 2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride:

Property	Value
Molecular Weight	201.09 g/mol
Hydrogen Bond Donor Count	4
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	0
Exact Mass	200.0483185 Da
Monoisotopic Mass	200.0483185 Da
Appearance	Solid (typical for hydrochloride salts)

The absence of rotatable bonds (0) indicates the compound's rigid structure, which is an important feature for potential drug development as it can lead to increased receptor binding specificity. The presence of both hydrogen bond donors and acceptors suggests potential for interaction with biological macromolecules.

Solubility and Stability

As a dihydrochloride salt, this compound typically exhibits increased water solubility compared to its free base form. The salt formation also generally improves stability for storage and handling purposes. The presence of the oxetane ring introduces unique reactivity patterns, as the strained four-membered ring containing oxygen can undergo ring-opening reactions under specific conditions.

Identification and Nomenclature

2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride is cataloged in various chemical databases and has multiple identifiers, as shown in Table 2:

Identifier Type	Value
CAS Number	1416323-26-6
PubChem CID	91927739
European Community (EC) Number	875-646-7
MDL Number	MFCD22570257
Parent Compound CID	74788211 (2-Oxa-5,8-diazaspiro(3.5)nonane)

Synonyms

The compound is known by several synonyms in the scientific literature and commercial catalogs:

• 2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride

• 2-Oxa-5,8-diaza-spiro[3.5]nonane dihydrochloride

• 2-oxa-5,8-diazaspiro[3.5]nonane;dihydrochloride

• 2-Oxa-5,8-diazaspiro(3.5)nonane dihydrochloride

• 2-Oxa-5,8-diazaspiro[3.5]nonane diHCl

Hazard Statement	Category	Signal Word	Pictogram
H302: Harmful if swallowed	Acute toxicity, oral (Category 4)	Warning	Exclamation mark
H315: Causes skin irritation	Skin corrosion/irritation (Category 2)	Warning	Exclamation mark
H319: Causes serious eye irritation	Serious eye damage/eye irritation (Category 2)	Warning	Exclamation mark
H335: May cause respiratory irritation	Specific target organ toxicity, single exposure (Category 3)	Warning	Exclamation mark

Precautionary Measures

Based on the GHS classification, several precautionary statements apply to this compound:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P264: Wash hands thoroughly after handling

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P301+P317: IF SWALLOWED: Get medical help

• P302+P352: IF ON SKIN: Wash with plenty of water

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Additional precautionary measures include proper storage (P403+P233: Store in a well-ventilated place. Keep container tightly closed) and disposal procedures (P501: Dispose of contents/container according to local/regional/national/international regulations).

Related Compounds

2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride belongs to a family of structurally related compounds that share the spirocyclic framework but differ in substituents or salt forms.

Parent Compound

The parent compound of 2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride is 2-Oxa-5,8-diazaspiro[3.5]nonane (CID 74788211), which exists as the free base rather than the hydrochloride salt.

Structurally Related Compounds

Several structural analogs and derivatives of 2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride have been reported, including:

Compound Name	Formula	CAS Number	Structural Difference
2-Oxa-5,8-diazaspiro[3.5]nonane hydrochloride	C₆H₁₃ClN₂O	2648962-95-0	Single hydrochloride salt instead of dihydrochloride
5-Oxa-2,8-diazaspiro[3.5]nonane dihydrochloride	C₆H₁₄Cl₂N₂O	1972659-53-2	Oxygen position at 5 instead of 2
8-Boc-2-oxa-5,8-diazaspiro[3.5]nonane	C₁₁H₂₀N₂O₃	1367777-12-5	Boc-protected nitrogen at position 8
2-oxa-5,8-diazaspiro[3.5]nonan-7-one	C₆H₁₀N₂O₂	1546282-91-0	Contains a ketone group at position 7

These related compounds demonstrate the versatility of the spiro[3.5]nonane scaffold and its potential for diverse functionalization to create compounds with varied chemical and biological properties.

Synthesis Methods

While the search results don't provide a direct synthesis method for 2-oxa-5,8-Diazaspiro[3.5]nonane dihydrochloride, they do offer insights into the preparation of related compounds that might be adapted.